1,4-Dihydrodibenzo[b,d]thiophene

• CAS No.: 109644-16-8
• Molecular Formula: C12H10S
• Molecular Weight: 186.27 g/mol
• IUPAC Name: 1,4-dihydrodibenzothiophene
• InChI: InChI=1S/C12H10S/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-5,7H,6,8H2
• InChI Key: YRJODYMXMUDSJT-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2=C1C3=CC=CC=C3S2

Description

1,4-Dihydrodibenzo[b,d]thiophene is a bicyclic heterocyclic compound featuring a thiophene ring fused with two benzene rings, partially saturated at the 1,4-positions (Figure 1). This structure distinguishes it from fully aromatic dibenzothiophenes (e.g., dibenzo[b,d]thiophene 5,5-dioxide), as the dihydro modification introduces a non-aromatic region, altering electronic properties and reactivity . The compound’s hybrid aromatic/non-aromatic system makes it a versatile scaffold for pharmaceuticals and materials science, particularly in modulating conjugation and redox behavior .

Comparison with Similar Compounds

Dibenzo[b,d]thiophene 5,5-Dioxide

• Structure : Fully aromatic thiophene fused with two benzene rings, oxidized to a sulfone (5,5-dioxide).
• Key Differences :
  • The sulfone group increases polarity and electron-withdrawing effects, enhancing binding affinity to biological targets like α7-nicotinic acetylcholine receptors (α7-nAChRs) .
  • Unlike the dihydro derivative, this compound lacks partial saturation, resulting in extended π-conjugation and higher thermal stability.
• Applications : Used in PET imaging due to high α7-nAChR selectivity (Ki = 0.023 nM) .

5,11-Dihydrodibenzo[b,e][1,4]oxazepine and Thiazepine Derivatives

• Structure : Benzene rings fused to a seven-membered heterocycle containing oxygen (oxazepine) or sulfur (thiazepine) .
• Key Differences :
  • The 1,4-diazepine ring introduces nitrogen, enabling hydrogen bonding and protonation at physiological pH, which is absent in the sulfur-only dihydrodibenzothiophene.
  • These derivatives exhibit gastrointestinal calcium channel antagonism, highlighting the role of heteroatom choice (O vs. S) in biological targeting .
• Applications : Therapeutics for spasmodic disorders (e.g., clotiazepam) .

Dibenzo[b,f][1,4]thiazepin-11(10H)-one

• Structure : A 10-membered fused system with sulfur and nitrogen in the thiazepine ring and a ketone group .
• Key Differences :
  • The ketone group enhances electrophilicity, enabling nucleophilic attacks, unlike the purely thiophenic sulfur in 1,4-dihydrodibenzothiophene.
  • This compound shows weak cytotoxicity but serves as a scaffold for bioactive molecule design .

Thiophene-Containing α-Oligothiophenes

• Structure : Linear oligomers with alternating thiophene and furan/pyrrole units .
• Key Differences :
  • Extended conjugation in oligomers improves charge transport, making them suitable for optoelectronics.
  • The dihydrodibenzothiophene’s fused system restricts conformational flexibility, limiting π-orbital overlap compared to linear oligomers .

Structural and Functional Data Table

Compound	Core Structure	Heteroatoms	Saturation	Key Properties/Applications	References
1,4-Dihydrodibenzo[b,d]thiophene	Fused thiophene + benzene	S	Partial	Tunable redox behavior, drug scaffold
Dibenzo[b,d]thiophene 5,5-dioxide	Fully aromatic + sulfone	S, O	None	PET imaging (α7-nAChR antagonist)
5,11-Dihydrodibenzo[b,e]oxazepine	Benzene + oxazepine	O, N	Partial	Calcium channel antagonism
Dibenzo[b,f]thiazepin-11(10H)-one	Benzene + thiazepine + ketone	S, N	Partial	Weak cytotoxicity, structural scaffold
α-Oligothiophenes	Linear thiophene-furan/pyrrole	S, O/N	None	Optoelectronic materials